Cas no 88777-57-5 (2-Thiophenecarboxamide, 5-chloro-N,N-dimethyl-)

2-Thiophenecarboxamide, 5-chloro-N,N-dimethyl-, is a chlorinated thiophene derivative featuring a dimethyl-substituted carboxamide functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility and potential as an intermediate in the development of bioactive molecules. The presence of the chloro substituent enhances its reactivity, enabling selective modifications, while the dimethylamide moiety contributes to its solubility and stability in various reaction conditions. Its well-defined molecular structure makes it suitable for applications in medicinal chemistry, particularly in the design of heterocyclic compounds with tailored properties. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.

2-Thiophenecarboxamide, 5-chloro-N,N-dimethyl- structure

88777-57-5 structure

Product Name:2-Thiophenecarboxamide, 5-chloro-N,N-dimethyl-

CAS No:88777-57-5

MF:C₇H₈ClNOS

MW:189.662519454956

CID:1930702

PubChem ID:20483679

Update Time:2025-10-13

2-Thiophenecarboxamide, 5-chloro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxamide, 5-chloro-N,N-dimethyl-
- 5-Chloro-N,N-dimethyl-2-thiophenecarboxamide (ACI)
- AKOS008933441
- Z32014476
- SCHEMBL11201725
- 5-chloro-N,N-dimethylthiophene-2-carboxamide
- E81959
- CS-0158665
- 88777-57-5
- Inchi： 1S/C7H8ClNOS/c1-9(2)7(10)5-3-4-6(8)11-5/h3-4H,1-2H3
- InChI Key： CDISMUAEFLKTDV-UHFFFAOYSA-N
- SMILES： O=C(N(C)C)C1=CC=C(Cl)S1

Computed Properties

Exact Mass: 189.0015127g/mol
Monoisotopic Mass: 189.0015127g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 48.6Å²

2-Thiophenecarboxamide, 5-chloro-N,N-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1229305-100mg	5-Chloro-N,N-dimethylthiophene-2-carboxamide	88777-57-5	98%	100mg	￥217.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1229305-250mg	5-Chloro-N,N-dimethylthiophene-2-carboxamide	88777-57-5	98%	250mg	￥480.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1229305-1g	5-Chloro-N,N-dimethylthiophene-2-carboxamide	88777-57-5	98%	1g	￥1918.00	2024-04-26
1PlusChem	1P01WZS9-100mg	2-Thiophenecarboxamide, 5-chloro-N,N-dimethyl-	88777-57-5	95%	100mg	$235.00	2024-04-20
1PlusChem	1P01WZS9-250mg	2-Thiophenecarboxamide, 5-chloro-N,N-dimethyl-	88777-57-5	95%	250mg	$371.00	2024-04-20
Aaron	AR01X00L-25mg	2-ThiophenecarboxaMide, 5-chloro-N,N-diMethyl-	88777-57-5	98%	25mg	$8.00	2025-02-12
Aaron	AR01X00L-100mg	2-ThiophenecarboxaMide, 5-chloro-N,N-diMethyl-	88777-57-5	98%	100mg	$23.00	2025-02-12
Aaron	AR01X00L-250mg	2-ThiophenecarboxaMide, 5-chloro-N,N-diMethyl-	88777-57-5	98%	250mg	$54.00	2025-02-12

2-Thiophenecarboxamide, 5-chloro-N,N-dimethyl- Production Method

Production Method 1

24065-33-6

88777-57-5

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ; 3 h, reflux; reflux → rt
1.2 Solvents: Diethyl ether , Water ; 0 °C; 1 h, 0 °C

Reference

Catalyst-controlled regiodivergent C-H borylation of multifunctionalized heteroarenes by using iridium complexes

Sasaki, Ikuo; Taguchi, Jumpei; Hiraki, Shotaro; Ito, Hajime; Ishiyama, Tatsuo, Chemistry - A European Journal, 2015, 21(25), 9236-9241

Production Method 2

24065-33-6

506-59-2

88777-57-5

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Toluene ; rt; 2 h, rt → reflux
1.2 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; 25 °C; 1 h, 25 °C

Reference

Preparation and structural confirmation of the related substances of rivaroxaban

Cai, Zhengyan; Wen, Yingling; Zhang, Xuli; Liu, Zhenren; Hao, Qun, Zhongguo Yiyao Gongye Zazhi, 2014, 45(4), 303-307